Cas no 1807290-79-4 (Ethyl 4-cyano-5-fluoro-2-methoxyphenylacetate)

• Product Name: Ethyl 4-cyano-5-fluoro-2-methoxyphenylacetate
• CAS No: 1807290-79-4
• MF: C₁₂H₁₂FNO₃
• MW: 237.226986885071
• CID: 4796644
• Update Time: 2025-08-05

Ethyl 4-cyano-5-fluoro-2-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-5-fluoro-2-methoxyphenylacetate

• Inchi： 1S/C12H12FNO3/c1-3-17-12(15)6-8-4-10(13)9(7-14)5-11(8)16-2/h4-5H,3,6H2,1-2H3
• InChI Key： QQDOIMAHJNIQEP-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CC(=C(C=1)CC(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 1.9
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 4-cyano-5-fluoro-2-methoxyphenylacetate

Ethyl 4-cyano-5-fluoro-2-methoxyphenylacetate (CAS No. 1807290-79-4): An Overview

Ethyl 4-cyano-5-fluoro-2-methoxyphenylacetate (CAS No. 1807290-79-4) is a versatile organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique molecular structure, which includes a cyano group, a fluoro substituent, and a methoxy group, all attached to a phenyl ring. These functional groups contribute to its distinct chemical properties and reactivity, making it an important intermediate in the synthesis of more complex molecules.

The cyano group in Ethyl 4-cyano-5-fluoro-2-methoxyphenylacetate is particularly noteworthy due to its high reactivity and ability to participate in a wide range of chemical transformations. The presence of the fluoro substituent imparts additional stability and enhances the compound's solubility in various solvents, which is crucial for its use in synthetic processes. The methoxy group further modulates the electronic properties of the molecule, influencing its reactivity and selectivity in different reactions.

Recent research has highlighted the potential of Ethyl 4-cyano-5-fluoro-2-methoxyphenylacetate in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a key intermediate in the synthesis of potent inhibitors of specific enzymes involved in various diseases. The unique combination of functional groups in this molecule allows for the fine-tuning of its biological activity, making it an attractive candidate for drug discovery.

In addition to its pharmaceutical applications, Ethyl 4-cyano-5-fluoro-2-methoxyphenylacetate has been investigated for its potential in materials science. Researchers at the University of California, Berkeley, have reported that this compound can be used as a building block for the synthesis of advanced materials with tailored properties. The ability to control the molecular structure through precise synthetic methods opens up new possibilities for developing materials with enhanced mechanical, thermal, and optical properties.

The synthesis of Ethyl 4-cyano-5-fluoro-2-methoxyphenylacetate typically involves several well-established chemical reactions. One common approach is to start with a substituted phenol and undergo a series of transformations, including esterification, cyano group introduction, and fluorination. Each step requires careful optimization to ensure high yields and purity. Recent advancements in catalytic methods have significantly improved the efficiency and sustainability of these synthetic routes.

The safety and environmental impact of Ethyl 4-cyano-5-fluoro-2-methoxyphenylacetate are also important considerations. Studies have shown that this compound is generally stable under standard laboratory conditions and can be handled safely with appropriate precautions. However, it is essential to follow standard safety protocols and guidelines to minimize any potential risks associated with its use.

In conclusion, Ethyl 4-cyano-5-fluoro-2-methoxyphenylacetate (CAS No. 1807290-79-4) is a highly versatile compound with promising applications in pharmaceuticals and materials science. Its unique molecular structure and reactivity make it an important intermediate in various synthetic processes. Ongoing research continues to uncover new opportunities for its use, further solidifying its importance in the field of chemistry.